Cas no 1864595-08-3 (1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)-
• CAS No: 1864595-08-3
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 5834119
• PubChem ID: 126992238
• Update Time: 2025-05-23

1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)-
• EN300-1609330
• 3-Cyclopropyl-N-(2,2-difluoroethyl)-1,2,4-oxadiazol-5-amine
• 1864595-08-3

• Inchi： 1S/C7H9F2N3O/c8-5(9)3-10-7-11-6(12-13-7)4-1-2-4/h4-5H,1-3H2,(H,10,11,12)
• InChI Key： SLEJVOOBNGFURL-UHFFFAOYSA-N
• SMILES： O1C(NCC(F)F)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 189.07136824g/mol
• Monoisotopic Mass: 189.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 269.2±50.0 °C(Predicted)
• pka: 1.29±0.50(Predicted)

Additional information on 1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)-

Compound CAS No. 1864595-08-3: 1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl)

The compound with CAS No. 1864595-08-3, known as 1,2,4-Oxadiazol-5-amine, 3-cyclopropyl-N-(2,2-difluoroethyl), is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds characterized by a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the cyclopropyl and difluoroethyl groups introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1,2,4-Oxadiazol-5-amines as versatile building blocks in medicinal chemistry. The incorporation of the cyclopropyl group enhances the compound's stability and bioavailability, while the difluoroethyl substituent contributes to its lipophilicity and solubility properties. These attributes make it an attractive candidate for drug design and development.

One of the most notable advancements in this area is the exploration of 1,2,4-Oxadiazol-5-amines as inhibitors of various enzyme targets. For instance, researchers have demonstrated that this compound class can effectively modulate kinase activity, a critical pathway in cancer biology. The ability to fine-tune the substituents on the oxadiazole ring allows for precise control over binding affinity and selectivity.

In addition to its biological applications, CAS No. 1864595-08-3 has shown promise in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent experiments have explored its application as a component in light-emitting diodes (LEDs), where it exhibits favorable charge transport characteristics.

The synthesis of 1,2,4-Oxadiazol-5-amines has also been a topic of extensive research. Traditional methods involve multi-step reactions with various coupling agents and protecting groups. However, recent advancements have introduced more efficient routes using microwave-assisted synthesis and catalytic cross-coupling techniques. These innovations have significantly streamlined the production process while maintaining high yields and purity levels.

From a structural standpoint, the cyclopropyl group introduces strain into the molecule due to its three-membered ring structure. This strain can be leveraged to induce specific reactivity patterns during chemical transformations. Meanwhile, the difluoroethyl substituent provides both fluorine atoms for potential hydrogen bonding interactions and an electron-withdrawing effect that modulates the electronic environment of the oxadiazole ring.

Another intriguing aspect of this compound is its potential role in supramolecular chemistry. The combination of hydrogen bonding donors (from the amine group) and acceptors (from the oxygen atom in the oxadiazole ring) enables self-assembling behaviors under certain conditions. This property could be exploited for constructing nanostructured materials with tailored functionalities.

Looking ahead, ongoing research is focused on expanding the scope of applications for CAS No. 1864595-08-3 beyond its current domains. Collaborative efforts between chemists and biologists are exploring its potential as an antimicrobial agent or a modulator of cellular signaling pathways.

In conclusion,1,2,4-Oxadiazol-5-amines represent a fascinating class of compounds with diverse applications across multiple disciplines. The specific features of CAS No. 1864595-08-3, including its structural motifs and functional groups, position it as a valuable tool for advancing both fundamental research and industrial applications.